2-(4-methoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-3-propionylimidazolidine

• IUPAC Name: 1-[2-(4-methoxyphenyl)-3-(4-methylphenyl)sulfonylimidazolidin-1-yl]propan-1-one
• InChI: InChI=1S/C20H24N2O4S/c1-4-19(23)21-13-14-22(20(21)16-7-9-17(26-3)10-8-16)27(24,25)18-11-5-15(2)6-12-18/h5-12,20H,4,13-14H2,1-3H3
• InChI Key: AGMOVMVLXKYHBL-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCN(C1C2=CC=C(C=C2)OC)S(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol

Description

2-(4-methoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-3-propionylimidazolidine, also known as MPSPI, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(4-methoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-3-propionylimidazolidine is not fully understood, but it is believed to exert its effects through the inhibition of various enzymes and signaling pathways. 2-(4-methoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-3-propionylimidazolidine has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), which is a transcription factor involved in the regulation of inflammatory and immune responses.
Biochemical and Physiological Effects
2-(4-methoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-3-propionylimidazolidine has been shown to possess various biochemical and physiological effects. In vitro studies have shown that 2-(4-methoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-3-propionylimidazolidine can inhibit the proliferation of cancer cells and induce apoptosis. It has also been shown to inhibit the production of inflammatory mediators such as prostaglandin E2 (PGE2) and tumor necrosis factor-alpha (TNF-α). In vivo studies have shown that 2-(4-methoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-3-propionylimidazolidine can reduce inflammation and tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-methoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-3-propionylimidazolidine in lab experiments is its high purity and stability. It can be synthesized in large quantities with high yield and is stable under various conditions. However, one limitation is its relatively high cost compared to other compounds with similar properties.

Future Directions

There are several future directions for the study of 2-(4-methoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-3-propionylimidazolidine. One direction is to further investigate its potential applications in medicine, particularly in the development of drug delivery systems. Another direction is to study its potential as a catalyst for various chemical reactions. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its synthesis method for higher yield and lower cost.
Conclusion
In conclusion, 2-(4-methoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-3-propionylimidazolidine is a chemical compound with potential applications in various fields such as medicine, material science, and catalysis. Its synthesis method has been optimized to yield high purity and yield. It has been shown to possess anti-inflammatory, anti-tumor, and anti-microbial properties, and has been studied for its potential use in drug delivery systems. Further studies are needed to fully understand its mechanism of action and to optimize its synthesis method for higher yield and lower cost.

Scientific Research Applications

2-(4-methoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-3-propionylimidazolidine has been studied extensively for its potential applications in various fields such as medicine, material science, and catalysis. In medicine, 2-(4-methoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-3-propionylimidazolidine has been shown to possess anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been studied for its potential use in drug delivery systems due to its ability to form self-assembled structures. In material science, 2-(4-methoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-3-propionylimidazolidine has been used as a building block for the synthesis of novel materials with unique properties. In catalysis, 2-(4-methoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-3-propionylimidazolidine has been shown to be an effective catalyst for various chemical reactions.